Cas no 2241138-26-9 (1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-(aminomethyl)-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-(aminomethyl)-
• CAS No: 2241138-26-9
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 5846853
• PubChem ID: 138039880
• Update Time: 2025-06-08

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-(aminomethyl)-
• EN300-6472733
• 2241138-26-9
• 5-(aminomethyl)-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• 5-(Aminomethyl)-2H-[1,2,4]triazolo[4,3-a]pyridin-3-one

• Inchi： 1S/C7H8N4O/c8-4-5-2-1-3-6-9-10-7(12)11(5)6/h1-3H,4,8H2,(H,10,12)
• InChI Key： GVOISYAFSFAYBM-UHFFFAOYSA-N
• SMILES： C12=NNC(=O)N1C(CN)=CC=C2

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• pka: 7.17±0.40(Predicted)

Additional information on 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-(aminomethyl)-

1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-(aminomethyl)-

The compound 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 5-(aminomethyl)- (CAS No. 2241138-26-9) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of triazolopyridines, which are known for their unique structural properties and reactivity. The presence of the aminomethyl group at the 5-position introduces additional functional diversity, making it a versatile building block in organic synthesis.

Recent studies have highlighted the importance of 1,2,4-triazolo[4,3-a]pyridin-3(2H)-one derivatives in drug discovery. Researchers have explored their role as potential inhibitors of key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The aminomethyl substituent has been shown to enhance bioavailability and improve binding affinity to target proteins. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits promising activity against β-secretase 1 (BACE1), a critical enzyme in Alzheimer's disease progression.

In addition to its therapeutic applications, 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one has found utility in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been extensively studied. A notable example is its use in palladium-catalyzed cross-coupling reactions, where it facilitates the formation of biaryl compounds—a class of molecules with applications in agrochemicals and materials science.

The synthesis of 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one involves multi-component reactions (MCRs), which are highly efficient and atom-economical methods. A 2023 paper in *Green Chemistry* reported a novel MCR approach using an aminomethyl precursor that significantly reduces waste generation and enhances reaction yields. This method has been adopted by several research groups for the scalable production of this compound.

From a structural standpoint, the triazolopyridine core exhibits aromaticity due to conjugation across the nitrogen atoms. This aromaticity confers stability and unique electronic properties to the molecule. The aminomethyl group at position 5 introduces additional functionality by enabling further modifications through alkylation or acylation reactions. These properties make it an ideal candidate for exploring diverse chemical transformations.

Moreover, computational studies have provided insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations reveal that the triazolopyridine ring facilitates electron delocalization across its nitrogen atoms. This delocalization enhances its ability to act as both an electron-deficient acceptor and an electron-rich donor in various chemical interactions.

Looking ahead, the integration of machine learning algorithms into drug design pipelines is expected to accelerate the discovery of novel applications for 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one derivatives. By predicting binding affinities and pharmacokinetic profiles computationally before experimental validation becomes feasible.

In summary,1,2,4-Triazolo[4,a]pyridin-3( H )-one, with its unique structural features and functional versatility remains a focal point for researchers across multiple disciplines.